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Compound of Interest

Compound Name: Diiodohydroxyquinoline

Cat. No.: B464108

For researchers, scientists, and drug development professionals, this guide provides an
objective comparison of the amoebicidal efficacy of Diiodohydroxyquinoline (also known as
lodoquinol) against other therapeutic alternatives. The following sections detail its mechanism
of action, comparative in vitro and clinical efficacy, and standardized experimental protocols for
amoebicidal drug testing.

Mechanism of Action: A Two-Pronged Approach

Diiodohydroxyquinoline, a halogenated 8-hydroxyquinoline derivative, is a luminal
amoebicide effective against the trophozoite and cyst forms of Entamoeba histolytica residing
in the intestinal lumen.[1][2][3] Its precise mechanism of action is not fully elucidated but is
believed to involve two primary pathways: the chelation of essential metal ions and the
disruption of DNA function.[2][3][4][5]

The drug's ability to chelate ferrous ions, which are crucial for the parasite's metabolism, is a
key aspect of its amoebicidal activity.[2] By binding to these essential metals,
Diiodohydroxyquinoline likely inhibits vital enzymatic processes within the amoeba.[5]
Additionally, it is proposed that the compound can interfere with the parasite's DNA, further
disrupting its survival and replication.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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